N-(3-chloro-2-methylphenyl)-2-[2-(2-isopropoxyanilino)-2-oxoethoxy]benzamide

• Molecular Formula: C25H25ClN2O4
• Molecular Weight: 452.9 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-[2-oxo-2-(2-propan-2-yloxyanilino)ethoxy]benzamide
• InChI: InChI=1S/C25H25ClN2O4/c1-16(2)32-23-14-7-5-11-21(23)27-24(29)15-31-22-13-6-4-9-18(22)25(30)28-20-12-8-10-19(26)17(20)3/h4-14,16H,15H2,1-3H3,(H,27,29)(H,28,30)
• InChI Key: NDFRNMBLNMRHKI-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2=CC=CC=C2OCC(=O)NC3=CC=CC=C3OC(C)C

Description

N-(3-chloro-2-methylphenyl)-2-[2-(2-isopropoxyanilino)-2-oxoethoxy]benzamide, also known as CI-994, is a synthetic compound that belongs to the class of benzamides. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and viral infections.

Mechanism of Action

N-(3-chloro-2-methylphenyl)-2-[2-(2-isopropoxyanilino)-2-oxoethoxy]benzamide works by inhibiting HDACs, which are enzymes that remove acetyl groups from histones, resulting in the repression of gene expression. HDAC inhibitors, such as this compound, block the activity of HDACs, leading to the accumulation of acetylated histones and the activation of gene expression. This results in the induction of cell cycle arrest, apoptosis, and differentiation in cancer cells. The mechanism of action of this compound has been extensively studied and is well-established.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce cell cycle arrest, apoptosis, and differentiation in cancer cells. It has also been shown to have neuroprotective effects in animal models of neurodegenerative disorders. In addition, it has been shown to have antiviral properties against HIV. The biochemical and physiological effects of this compound have been extensively studied and are well-established.

Advantages and Limitations for Lab Experiments

N-(3-chloro-2-methylphenyl)-2-[2-(2-isopropoxyanilino)-2-oxoethoxy]benzamide has several advantages for lab experiments. It is a well-established HDAC inhibitor that has been extensively studied for its potential therapeutic applications. It has also been shown to have a broad range of biological activities, making it a useful tool for studying various diseases. However, this compound also has some limitations for lab experiments. It has been shown to have low solubility in water, making it difficult to administer in vivo. In addition, it has been shown to have low bioavailability, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for the study of N-(3-chloro-2-methylphenyl)-2-[2-(2-isopropoxyanilino)-2-oxoethoxy]benzamide. One potential direction is to investigate its potential therapeutic applications in combination with other drugs. HDAC inhibitors have been shown to have synergistic effects with other anticancer drugs, such as DNA-damaging agents and proteasome inhibitors. Another potential direction is to investigate its potential therapeutic applications in other diseases, such as autoimmune disorders and metabolic disorders. Finally, further studies are needed to investigate the pharmacokinetics and pharmacodynamics of this compound to optimize its potential therapeutic applications.

Synthesis Methods

N-(3-chloro-2-methylphenyl)-2-[2-(2-isopropoxyanilino)-2-oxoethoxy]benzamide can be synthesized by reacting 3-chloro-2-methylbenzoic acid with thionyl chloride to form 3-chloro-2-methylbenzoyl chloride. The resulting compound is then reacted with 2-(2-isopropoxyanilino)-2-oxoethyl benzoate in the presence of triethylamine to form this compound. The synthesis method is well-established and has been reported in several literature sources.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-2-[2-(2-isopropoxyanilino)-2-oxoethoxy]benzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anticancer properties by inhibiting histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. HDAC inhibitors have been shown to induce cell cycle arrest, apoptosis, and differentiation in cancer cells. This compound has also been studied for its potential therapeutic applications in neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease, as well as viral infections, such as HIV.